Cas no 1039839-49-0 (4,4-dimethyl-1-(5-methylthiophen-2-yl)pentane-1,3-dione)

• Product Name: 4,4-dimethyl-1-(5-methylthiophen-2-yl)pentane-1,3-dione
• CAS No: 1039839-49-0
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 6404054
• PubChem ID: 43114734
• Update Time: 2025-10-28

4,4-dimethyl-1-(5-methylthiophen-2-yl)pentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-1-(5-methylthiophen-2-yl)pentane-1,3-dione
• 1,3-Pentanedione, 4,4-dimethyl-1-(5-methyl-2-thienyl)-
• 1039839-49-0
• CS-0272449
• EN300-1126852

• Inchi： 1S/C12H16O2S/c1-8-5-6-10(15-8)9(13)7-11(14)12(2,3)4/h5-6H,7H2,1-4H3
• InChI Key： OILFTDAJEOZLHC-UHFFFAOYSA-N
• SMILES： C(C1SC(C)=CC=1)(=O)CC(=O)C(C)(C)C

Computed Properties

• Exact Mass: 224.08710092g/mol
• Monoisotopic Mass: 224.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• Density: 1.086±0.06 g/cm3(Predicted)
• Boiling Point: 338.3±27.0 °C(Predicted)
• pka: 9.48±0.50(Predicted)

Additional information on 4,4-dimethyl-1-(5-methylthiophen-2-yl)pentane-1,3-dione

Exploring the Versatile Applications of 4,4-dimethyl-1-(5-methylthiophen-2-yl)pentane-1,3-dione (CAS No. 1039839-49-0)

4,4-dimethyl-1-(5-methylthiophen-2-yl)pentane-1,3-dione (CAS No. 1039839-49-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This diketone derivative, characterized by its unique thiophene and dimethylpentane structure, offers a wide range of applications due to its versatile chemical properties. Researchers and industry professionals are increasingly interested in this compound for its potential in drug development, organic synthesis, and advanced material design.

The molecular structure of 4,4-dimethyl-1-(5-methylthiophen-2-yl)pentane-1,3-dione features a thiophene ring substituted with a methyl group at the 5-position, which enhances its stability and reactivity. The presence of the 1,3-dione moiety makes it a valuable intermediate in the synthesis of heterocyclic compounds, which are crucial in medicinal chemistry. Recent studies have highlighted its role in the development of novel antimicrobial agents and anti-inflammatory drugs, addressing the growing demand for new therapeutic options in the healthcare sector.

In the agrochemical industry, 4,4-dimethyl-1-(5-methylthiophen-2-yl)pentane-1,3-dione is being explored for its potential as a precursor in the synthesis of pesticides and herbicides. Its ability to act as a chelating agent and its compatibility with various organic solvents make it an attractive candidate for formulating environmentally friendly crop protection products. With the global push towards sustainable agriculture, this compound is poised to play a pivotal role in the development of next-generation agrochemicals.

Another exciting application of 4,4-dimethyl-1-(5-methylthiophen-2-yl)pentane-1,3-dione lies in the field of advanced materials. Its unique electronic properties, derived from the thiophene ring, make it suitable for use in organic semiconductors and photovoltaic devices. Researchers are investigating its potential in organic light-emitting diodes (OLEDs) and solar cells, where its ability to facilitate charge transport could lead to more efficient energy conversion technologies.

The synthesis of 4,4-dimethyl-1-(5-methylthiophen-2-yl)pentane-1,3-dione typically involves the condensation of 5-methylthiophene-2-carbaldehyde with 4,4-dimethyl-2,6-heptanedione, followed by oxidation. This process has been optimized to achieve high yields and purity, making it commercially viable for large-scale production. Recent advancements in catalytic methods have further improved the efficiency of its synthesis, reducing costs and environmental impact.

From a market perspective, the demand for 4,4-dimethyl-1-(5-methylthiophen-2-yl)pentane-1,3-dione is expected to grow steadily, driven by its expanding applications in pharmaceuticals and agrochemicals. Industry reports indicate a compound annual growth rate (CAGR) of approximately 6-8% over the next five years, with significant investments in research and development. Companies specializing in fine chemicals and custom synthesis are actively exploring partnerships to capitalize on this emerging opportunity.

In conclusion, 4,4-dimethyl-1-(5-methylthiophen-2-yl)pentane-1,3-dione (CAS No. 1039839-49-0) represents a promising compound with diverse applications across multiple industries. Its unique chemical properties, combined with the growing demand for innovative solutions in healthcare, agriculture, and energy, position it as a key player in the future of organic chemistry. As research continues to uncover new uses for this versatile molecule, its significance in scientific and industrial contexts is set to expand even further.